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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of 1-Bromobenzene-¹³C₆, an isotopically labeled compound crucial for a range

of applications in research and development, including its use as a synthetic intermediate and

in materials science.

Core Physicochemical Properties
1-Bromobenzene-¹³C₆ is a liquid at room temperature, distinguished by the incorporation of six

carbon-13 isotopes in its benzene ring. This isotopic labeling provides a distinct mass shift,

making it an invaluable tool in tracer studies and for the synthesis of other ¹³C-labeled

compounds. Its fundamental physicochemical properties are summarized below.
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Property Value

Molecular Formula [¹³C]₆H₅Br

Molecular Weight 162.96 g/mol

CAS Number 112630-77-0

Appearance Liquid

Melting Point -31 °C (lit.)

Boiling Point 156 °C (lit.)

Density 1.547 g/mL at 25 °C

Refractive Index n20/D 1.559 (lit.)

Solubility
Soluble in DMF, DMSO, and Ethanol. Insoluble

in water.

Flash Point 51 °C (closed cup)

Isotopic Purity ≥99 atom % ¹³C

Spectroscopic Data
The isotopic labeling of 1-Bromobenzene-¹³C₆ is readily confirmed by mass spectrometry and

¹³C NMR spectroscopy.

Mass Spectrometry: The mass spectrum of 1-Bromobenzene-¹³C₆ will exhibit a molecular ion

peak (M+) that is 6 mass units higher than that of unlabeled bromobenzene. Due to the

natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), the mass spectrum will show a

characteristic M and M+2 pattern.[1]

¹³C NMR Spectroscopy: The ¹³C NMR spectrum is significantly altered by the isotopic

enrichment. All carbon signals will be observed, and their coupling patterns can provide

detailed structural information. Due to the high ¹³C enrichment, ¹³C-¹³C coupling will be

prominent. The chemical shifts are not expected to differ significantly from unlabeled

bromobenzene.[2][3][4]
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Experimental Protocols
The following are generalized protocols for the synthesis of 1-Bromobenzene-¹³C₆ and the

determination of its key physicochemical properties. These are based on established methods

for unlabeled aryl halides and can be adapted for the isotopically labeled compound.[5]

Synthesis of 1-Bromobenzene-¹³C₆ (Adapted from Direct
Bromination of Benzene)
This protocol describes the electrophilic aromatic substitution of Benzene-¹³C₆.

Materials:

Benzene-¹³C₆

Liquid bromine

Iron filings (catalyst)

10% Sodium hydroxide solution

Anhydrous calcium chloride

Distillation apparatus

Separatory funnel

Three-necked flask with reflux condenser and dropping funnel

Procedure:

In a three-necked flask equipped with a reflux condenser and a dropping funnel, place

Benzene-¹³C₆ and a small amount of iron filings.

Slowly add liquid bromine from the dropping funnel to the flask. The reaction is exothermic

and will produce hydrogen bromide gas, which should be vented safely.
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After the addition of bromine is complete, gently heat the mixture to approximately 60°C for

about 45 minutes, or until the brown color of the bromine disappears.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water and a 10%

sodium hydroxide solution to remove unreacted bromine and hydrogen bromide.

Separate the organic layer and dry it over anhydrous calcium chloride.

Purify the crude 1-Bromobenzene-¹³C₆ by fractional distillation, collecting the fraction at

approximately 156°C.[6]

Determination of Boiling Point (Micro Method)
Apparatus:

Thiele tube or other heating bath

Thermometer

Capillary tube (sealed at one end)

Small test tube

Procedure:

Place a small amount of 1-Bromobenzene-¹³C₆ into the small test tube.

Invert a capillary tube (sealed end up) and place it inside the test tube containing the liquid.

Attach the test tube to a thermometer and immerse it in a heating bath (e.g., a Thiele tube

filled with mineral oil).

Heat the bath gently and observe the capillary tube. A stream of bubbles will emerge as the

air inside expands.

Continue heating until a rapid and continuous stream of bubbles is observed.
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Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[7][8]

Determination of Density
Apparatus:

Pycnometer (density bottle) or a graduated cylinder and an analytical balance.

Procedure (using a graduated cylinder):

Weigh a clean, dry graduated cylinder on an analytical balance.

Add a known volume of 1-Bromobenzene-¹³C₆ to the graduated cylinder.

Reweigh the graduated cylinder containing the liquid.

Calculate the density by dividing the mass of the liquid (final mass - initial mass) by the

volume. For higher accuracy, a pycnometer should be used.[1][9][10][11][12]

¹³C NMR Sample Preparation
Materials:

1-Bromobenzene-¹³C₆

Deuterated solvent (e.g., CDCl₃)

NMR tube

Procedure:

Dissolve an appropriate amount of 1-Bromobenzene-¹³C₆ in a deuterated solvent. For ¹³C

NMR, a higher concentration is generally preferred to obtain a good signal-to-noise ratio in a

reasonable time.[13][14][15][16]

Transfer the solution to a clean NMR tube to the appropriate height (typically 4-5 cm).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://nmr.chem.umn.edu/samprep.html
https://www.ucl.ac.uk/mathematical-physical-sciences/nmr/sample-preparation
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.alwsci.com/news/how-to-prepare-and-run-an-nmr-sample-85160307.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cap the NMR tube and ensure the exterior is clean before inserting it into the spectrometer.

Applications in Synthesis
1-Bromobenzene-¹³C₆ is a key building block for introducing a ¹³C-labeled phenyl group into

more complex molecules. This is particularly valuable in pharmaceutical research for

metabolism studies and in materials science for mechanistic investigations. Two common

applications are in palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling

and the Sonogashira coupling.

Suzuki-Miyaura Coupling Workflow
The Suzuki-Miyaura coupling reaction forms a carbon-carbon bond between an organoboron

compound and an organohalide. In this case, 1-Bromobenzene-¹³C₆ serves as the

organohalide. This reaction is widely used for the synthesis of biaryls, which are common

motifs in pharmaceuticals and advanced materials.[17][18][19][20]
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Suzuki-Miyaura Coupling Workflow

Sonogashira Coupling Workflow
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The Sonogashira coupling reaction creates a carbon-carbon bond between a terminal alkyne

and an aryl or vinyl halide. 1-Bromobenzene-¹³C₆ can be used to synthesize ¹³C-labeled aryl

alkynes, which are important intermediates in organic synthesis and components of functional

materials.[21][22]
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Sonogashira Coupling Workflow

Relationship of Physicochemical Properties
The physicochemical properties of 1-Bromobenzene-¹³C₆ are interconnected and dictate its

behavior and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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